3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-(aminomethyl)-3-(1-methylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C8H14N4O/c1-12-5-6(4-11-12)2-7(3-9)8(10)13/h4-5,7H,2-3,9H2,1H3,(H2,10,13)
• InChI Key: JITUXOPBZZPCTO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CC(CN)C(=O)N

Description

3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide is a synthetic organic compound featuring a propanamide backbone substituted with a 1-methyl-1H-pyrazol-4-ylmethyl group at the second carbon and an amino group at the third carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 1-methyl-1H-pyrazole-4-carbaldehyde with an appropriate amine under reductive amination conditions . The reaction conditions often include the use of reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-pressure hydrogenation and advanced purification techniques like crystallization and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles like halides, thiols, and amines under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a wide range of derivatives depending on the nucleophile employed .

Scientific Research Applications

3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide is a chemical compound with potential applications in medicinal chemistry, particularly as an inhibitor of tryptophan hydroxylase, an enzyme that is important for serotonin biosynthesis. This inhibition may be useful in treating mood disorders and other conditions linked to serotonin dysregulation. The pyrazole ring in its structure allows it to interact with specific molecular targets, altering their activity through hydrogen bonding and other interactions.

Potential Applications

• Inhibitor of Tryptophan Hydroxylase This compound can potentially decrease peripheral serotonin levels.
• Therapeutic Agent It has the potential to interact with various biological targets, including receptors and enzymes involved in metabolic pathways.

Scientific Research Applications

Interaction studies have revealed that 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide interacts with biological targets beyond tryptophan hydroxylase, suggesting its potential as a therapeutic agent.

Related Compounds

Several compounds share structural similarities with 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide. The uniqueness of 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide lies in its specific combination of the pyrazole ring and propanamide moiety, which imparts distinct chemical reactivity and biological activity compared to similar compounds.

Comparison of Structurally Similar Compounds

Compound Name	Structure Features	Unique Aspects
3-Amino-2-methyl-N-[3-(3-methyl-1H-pyrazol-4-yl)propyl]propanamide	Contains a methyl group on the second carbon	Different functional groups lead to varying biological activities
N-Methyl-3,3′-bis(methylamino)dipropylamine	Similar structure but different functional groups	Exhibits distinct chemical properties due to additional methyl groups
2-Amino-3-(4-methyl-1H-pyrazol-1-YL)propanamide	Contains an amino group and a propanamide backbone	Varies in biological activity due to different pyrazole substitutions

Amino-Pyrazoles in Medicinal Chemistry

Aminopyrazole-based compounds have been studied as active agents in different therapeutic areas .

• Anti-Infective Agents Some aminopyrazoles have shown sub-micromolar activity against Methicillin-sensitive Staphylococcus aureus (MSSA) and Methicillin-resistant S. aureus (MRSA) .
• GSK-3β-Associated Neurological Syndromes Bisindole-substituted 3AP could be a prototype for novel therapeutic agents to tackle Alzheimer's disease (AD) and other GSK-3β-associated complex neurological syndromes .
• Antiproliferative Activity Methyl 3-amino-5-[(2-nitrophenyl)amino]-1H-pyrazole-4-carboxylate displayed good inhibition of the proliferation on HepG2 (liver cancer cells) and HeLa (cervical cancer cells), showing no toxicity to healthy cells .
• Anticonvulsant Activity Research has evidenced some anticonvulsant activity in 4-aminopyrazoles, and the authors demonstrated the importance of the distance between the exocyclic NH2 group and the endocyclic NH for this type of pharmacological activity .
• Multiple Pharmacological Activities Synthesized compounds revealed multiple pharmacological activities depending on the nature of their peripheral substituents at the pyrazole core . They have shown anticancer activity against HeLa cells and moderate toxicity on human dermal fibroblasts (HDF) . Some have also shown good antioxidant properties, while others have demonstrated analgesic activity .

Mechanism of Action

The mechanism of action of 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or activation of signaling pathways .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Notable Properties/Applications
3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide	Pyrazol-4-ylmethyl, amino, amide	~209.25 (free base)	Potential hydrogen-bonding motifs
Z2194302854 ()	3-Isopropyl-1,2,4-oxadiazol-5-yl, pyrimidin-2-amine	342.2	CFTR potentiator; synthesized via Method 1
Methyl 3-amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanoate dihydrochloride	Esterified carboxylate, dihydrochloride salt	~285.18	Enhanced solubility due to salt form
Genotoxic impurity in Osimertinib ()	Chloro, dimethylaminoethyl, indol-3-ylpyrimidin-2-amine	Not reported	Genotoxic risk; quantified via UPLC-QDa
Compound 250 ()	Fluoropyridinyl, sulfanylidenecyanamide	Not reported	Synthetic intermediate for pharmaceuticals

Key Observations :

Bioactivity: Unlike Z2194302854 (a CFTR potentiator) or GLUT4-targeting analogs , the biological activity of 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide remains underexplored.

Solubility : The dihydrochloride salt form of the methyl ester analog () demonstrates how salt formation can enhance aqueous solubility, a critical factor in drug development .

Synthetic Complexity: Z2194302854 and the genotoxic impurity in involve multi-step syntheses with specialized coupling agents (e.g., carbodiimides) , whereas the parent compound may require simpler amidation or alkylation steps.

Hydrogen-Bonding and Crystallography

The amide and amino groups in 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide enable robust hydrogen-bonding networks, as seen in Etter’s graph-set analysis . By contrast, Z2194302854’s oxadiazole and pyrimidine groups likely form weaker hydrogen bonds but stronger π-π interactions due to aromaticity . Crystallographic data for the dihydrochloride derivative () could reveal ionic interactions dominating over traditional H-bonds .

Stability and Toxicity Considerations

• Stability : The dihydrochloride salt () may exhibit improved shelf-life compared to the free base due to reduced hygroscopicity .
• Toxicity: While the genotoxic impurity in poses significant safety risks , 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide’s simpler structure suggests lower inherent toxicity, pending regulatory studies.

Biological Activity

3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide is a compound of growing interest in medicinal chemistry due to its unique structural features and biological activities. This article explores its biological activity, focusing on its mechanisms, potential applications, and comparative analysis with similar compounds.

Chemical Structure and Properties

The molecular formula of 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide is C$_8$H$_{14}$N$_4$O, with a molecular weight of approximately 182.22 g/mol. The compound features an amino group, a propanamide backbone, and a pyrazole moiety, which contribute to its biological interactions and pharmacological potential .

One of the primary biological activities of this compound is its role as an inhibitor of tryptophan hydroxylase , an enzyme critical for the biosynthesis of serotonin. By inhibiting this enzyme, 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide can potentially reduce peripheral serotonin levels, making it a candidate for treating mood disorders and conditions associated with serotonin dysregulation.

Additionally, the compound interacts with various biological targets beyond tryptophan hydroxylase. These interactions may involve receptors and enzymes involved in metabolic pathways, indicating its potential as a therapeutic agent.

Anticancer Potential

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide. For instance, compounds with similar structures have demonstrated significant cytotoxicity against various cancer cell lines:

Compound	Cell Line	IC$_{50}$ (µM)
Compound A	MCF7	3.79
Compound B	SF-268	12.50
Compound C	NCI-H460	42.30

These values indicate the concentration required to inhibit cell growth by 50%, showcasing the potential effectiveness of pyrazole derivatives in cancer therapy .

Interaction Studies

Interaction studies suggest that 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide may also affect various signaling pathways involved in cancer progression. For example, it has been noted to induce apoptosis in certain cancer cell lines, further supporting its role as a potential anticancer agent .

Comparative Analysis

To understand the uniqueness of 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide, it is essential to compare it with structurally similar compounds:

Compound Name	Structure Features	Unique Aspects
3-Amino-2-methyl-N-[3-(3-methyl-1H-pyrazol-4-yl)propyl]propanamide	Contains a methyl group on the second carbon	Different functional groups lead to varying biological activities
N-Methyl-3,3′-bis(methylamino)dipropylamine	Similar structure but different functional groups	Exhibits distinct chemical properties due to additional methyl groups
2-Amino-3-(4-methyl-1H-pyrazol-1-YL)propanamide	Contains an amino group and a propanamide backbone	Varies in biological activity due to different pyrazole substitutions

The unique combination of the pyrazole ring and propanamide moiety in 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide imparts distinct chemical reactivity and biological activity compared to similar compounds .

Case Studies

Case studies involving derivatives of pyrazole have shown promising results in various therapeutic areas:

• Anticancer Activity : A study reported that derivatives similar to 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanamide exhibited significant inhibition of lung cancer cell lines (IC$_{50}$ values ranging from 0.95 nM to 49.85 μM) .
• Neuropharmacological Effects : Another investigation indicated that compounds within this class could modulate neurotransmitter levels effectively, suggesting their utility in treating neuropsychiatric disorders related to serotonin imbalance .